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Compound of Interest

Compound Name: Covi-ox

Cat. No.: B120575

Welcome to the technical support center for Covi-ox®, your natural mixed tocopherol
antioxidant solution. This resource is designed for researchers, scientists, and drug
development professionals to address common questions and challenges encountered when
using Covi-ox® in high-temperature applications.

Frequently Asked Questions (FAQSs)

Q1: What is Covi-ox® and what is its composition?

Al: Covi-ox® is a brand of natural mixed tocopherols, which are powerful antioxidants derived
from vegetable oils.[1][2] It is available in various grades, such as Covi-ox® T-30 P (a water-
dispersible powder with gum acacia), T-70 EU (an oil), and T-90 C (an oil), each with different
concentrations of mixed tocopherols.[1][2] The primary components are the four tocopherol
isomers: d-alpha-tocopherol, d-beta-tocopherol, d-gamma-tocopherol, and d-delta-tocopherol.

[1]
Q2: How stable is Covi-ox® at high temperatures?

A2: The stability of Covi-ox® at high temperatures is determined by the stability of its
constituent tocopherols. Tocopherols are sensitive to heat, and their degradation is a function of
temperature, heating duration, and the presence of oxygen.[3] While tocopherols can withstand
moderate heating for short periods, significant degradation can occur at temperatures
commonly used in food processing, such as frying (170-200°C).[4][5] The stability of different
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tocopherol isomers varies, with delta-tocopherol generally being the most stable at high
temperatures, followed by gamma-, beta-, and alpha-tocopherol being the least stable.[4][6]

Q3: What are the primary factors that influence the degradation of Covi-ox® during high-
temperature processing?

A3: Several factors can accelerate the degradation of Covi-ox® at high temperatures:
o Temperature: Higher temperatures lead to a faster rate of degradation.[6]
o Heating Time: Longer exposure to high temperatures results in greater degradation.[4]

o Oxygen Availability: The presence of oxygen significantly accelerates the oxidative
degradation of tocopherols.[7]

o Surface Area-to-Volume Ratio: A larger surface area exposed to air (oxygen) can increase
the rate of degradation.[4]

o Food Matrix: The composition of the product being processed can impact the stability of
Covi-ox®. For instance, the presence of other antioxidants or pro-oxidants in the formulation
can affect its performance.

Q4: Can Covi-ox® be used in deep-frying applications?

A4: Yes, Covi-ox® can be used in deep-frying applications to enhance the oxidative stability of
the frying oil. However, it's important to understand that the tocopherols in Covi-ox® will be
consumed and degrade over time at typical frying temperatures.[8] The addition of Covi-ox®
can help to delay the onset of oxidation, but its efficacy will decrease with repeated use of the
oil.[8] Monitoring the quality of the frying oil is recommended.

Troubleshooting Guide

Problem 1: My product is still showing signs of oxidation even after adding Covi-ox®.

» Possible Cause 1: Insufficient Concentration. The concentration of Covi-ox® may be too low
for the level of oxidative stress in your application.
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o Solution: Consider increasing the concentration of Covi-ox®. It is advisable to test a range
of concentrations to determine the optimal level for your specific product and processing
conditions.

e Possible Cause 2: Severe Processing Conditions. The combination of high temperature, long
processing time, and high oxygen exposure may be overwhelming the antioxidant capacity
of the Covi-ox®.

o Solution: Evaluate your processing parameters. If possible, consider reducing the
processing temperature or time. Minimizing oxygen exposure through methods like
nitrogen blanketing can also be beneficial.

o Possible Cause 3: Uneven Distribution. Covi-ox® may not be uniformly dispersed
throughout your product, leading to localized oxidation.

o Solution: Ensure thorough mixing to achieve a homogenous distribution of Covi-ox® in
your product matrix. For oil-based systems, ensure it is fully dissolved. For powder
applications with Covi-ox® T-30 P, ensure adequate blending.

Problem 2: The Covi-ox® appears to be turning a darker color during heating.

o Possible Cause: Thermal Degradation Products. At high temperatures, tocopherols can
degrade and oxidize, forming various byproducts, including tocopherylquinone, dimers, and
trimers, which can be darker in color.[9] This color change is an indication that the
antioxidant is being consumed.

o Solution: While some color change may be unavoidable at very high temperatures, you
can try to mitigate it by optimizing the addition point of Covi-ox® in your process (e.g.,
adding it at a later stage if possible) and minimizing excessive heat exposure. The
formation of colored compounds is a sign of the antioxidant at work, but significant
darkening may indicate that the processing conditions are too harsh.

Problem 3: | am not seeing the expected shelf-life extension in my finished product.

o Possible Cause 1: Post-Processing Oxidation. The product may be exposed to oxygen and
light after the high-temperature processing, leading to oxidation during storage.
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o Solution: Ensure that the finished product is packaged in a way that minimizes exposure to
oxygen and light. Modified atmosphere packaging (MAP) with nitrogen flushing can be
very effective.

o Possible Cause 2: Interaction with Other Ingredients. Certain ingredients in your formulation,
such as transition metals (e.g., iron, copper), can act as pro-oxidants and accelerate the
degradation of both the product and the Covi-ox®.

o Solution: Review your formulation for potential pro-oxidants. If possible, consider using
ingredients with lower levels of these metals or using a chelating agent to bind them.

Data Presentation

Table 1: Relative Stability of Tocopherol Isomers at High Temperatures

Tocopherol Isomer Relative Stability Notes

Generally the most stable
delta-Tocopherol Highest isomer during high-
temperature processing.[4]

More stable than alpha- and

gamma-Tocopherol High

beta-tocopherol.

Less stable than delta- and
beta-Tocopherol Moderate

gamma-tocopherol.

The most biologically active
alpha-Tocopherol Lowest form of Vitamin E, but the least

stable at high temperatures.[6]

Table 2: Degradation of Total Tocopherols in Rapeseed QOil at 170°C
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Total Tocopherol

Total Tocopherol

Heating Time (hours) Reduction (%) (Pressed Reduction (%) (Refined
Oil) Oil)

6 82.72 61.79

12 >82.72 >61.79

18 >90 >90

Data synthesized from a study

on rapeseed oil heated at

170°C. The surface area to

volume ratio was a significant

factor.[4]

Table 3: Degradation of Tocopherols in Rice Bran Qil at Different Temperatures

Tocopherol Isomer

Temperature (°C)

Heating Time

Degradation (%)

(hours)

alpha-Tocopherol 180 144 >90
alpha-Tocopherol 180 240 100
(gamma-+beta)-

180 240 96.06
Tocopherol
delta-Tocopherol 180 432 96.10
alpha-Tocopherol 100 432 28.65
(gamma-+beta)-

100 432 19.37
Tocopherol
delta-Tocopherol 100 432 16.88
Data from a study on
rice bran oil heated in
an oven without air
circulation.[6]
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Experimental Protocols

1. High-Performance Liquid Chromatography (HPLC) for Tocopherol Analysis

This method is used to quantify the concentration of individual tocopherol isomers in an oil

sample before and after heat treatment.

e Principle: Reverse-phase HPLC separates the different tocopherol isomers based on their
polarity. A fluorescence detector is commonly used for sensitive detection and quantification.

o Methodology:

o Sample Preparation: Dissolve a known amount of the oil sample in a suitable solvent (e.g.,
hexane or isopropanol).

o Instrumentation: Use an HPLC system equipped with a C18 reverse-phase column and a
fluorescence detector.

o Mobile Phase: A mixture of organic solvents, such as methanol, acetonitrile, and
isopropanol, is typically used as the mobile phase. The exact composition may vary
depending on the specific column and separation requirements.

o Detection: Set the fluorescence detector to an excitation wavelength of approximately 295
nm and an emission wavelength of approximately 330 nm.

o Quantification: Prepare standard solutions of each tocopherol isomer at known
concentrations to create a calibration curve. Compare the peak areas of the tocopherols in
the sample to the calibration curve to determine their concentrations.

o Analysis of Heated Samples: Subject the oil containing Covi-ox® to the desired high-
temperature treatment for a specific duration. After cooling, extract and analyze the
tocopherol content as described above. The difference in concentration before and after
heating indicates the extent of degradation.

2. Rancimat Method for Oxidative Stability Testing

The Rancimat test is an accelerated oxidation test used to determine the oxidative stability of
fats and oils.
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 Principle: A stream of purified air is passed through an oil sample heated to a specific
temperature (e.g., 110-120°C). As the oil oxidizes, volatile organic acids are formed, which
are carried by the air stream into a measuring vessel containing deionized water. The
increase in the conductivity of the water is continuously measured. The time until a rapid
increase in conductivity occurs is known as the induction time or Oxidative Stability Index
(OSI). Alonger induction time indicates greater oxidative stability.

o Methodology:

o Sample Preparation: Accurately weigh a specified amount of the oil sample (typically 3-5
g) into a reaction vessel. For testing the efficacy of Covi-ox®, prepare samples with and
without the addition of the antioxidant at various concentrations.

o Instrumentation: Use a Rancimat instrument with a heating block and conductivity
measuring cells.

o Test Parameters: Set the desired temperature and air flow rate according to standard
methods or specific experimental needs.

o Measurement: Place the reaction vessel in the heating block and start the measurement.
The instrument will automatically record the conductivity over time and determine the
induction time.

o Interpretation: Compare the induction times of the control sample (oil without Covi-ox®)
and the samples containing Covi-ox®. A significant increase in the induction time with the
addition of Covi-ox® demonstrates its effectiveness in improving the oxidative stability of
the oil under the tested conditions.

Visualizations
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Factors Influencing Covi-ox® Degradation.
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HPLC Analysis Workflow for Degradation.
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Troubleshooting Oxidation Issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Processing]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b120575#covi-ox-degradation-under-high-
temperature-processing]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC6943668/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6943668/
https://www.mdpi.com/2304-8158/11/8/1081
https://grasasyaceites.revistas.csic.es/index.php/grasasyaceites/article/view/1762/2401
https://grasasyaceites.revistas.csic.es/index.php/grasasyaceites/article/view/1762/2401
https://repository.lsu.edu/cgi/viewcontent.cgi?article=1381&context=bio_engineering_pubs
https://www.aocs.org/resource/enhancing-oxidative-stability-and-shelf-life-of-frying-oils-with-antioxidants/
https://www.researchgate.net/publication/5867698_Thermal_degradation_of_anthocyanin_and_impact_on_color_and_in_vitro_antioxidant_capacity
https://www.benchchem.com/product/b120575#covi-ox-degradation-under-high-temperature-processing
https://www.benchchem.com/product/b120575#covi-ox-degradation-under-high-temperature-processing
https://www.benchchem.com/product/b120575#covi-ox-degradation-under-high-temperature-processing
https://www.benchchem.com/product/b120575#covi-ox-degradation-under-high-temperature-processing
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b120575?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b120575?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

